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Compound of Interest

Compound Name: ARM165

Cat. No.: B15619399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of ARM165, a PIK3CG PROTAC (Proteolysis Targeting Chimera)

degrader. Given the absence of a specific Safety Data Sheet (SDS) for ARM165, these

recommendations are based on best practices for handling potent, powdered chemical

compounds and similar PROTAC molecules in a laboratory setting.

I. Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is crucial to minimize

exposure to ARM165, particularly when handling the compound in its powdered form. The

following table summarizes the recommended PPE for various laboratory tasks involving

ARM165.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

• Safety glasses with side

shields• Standard laboratory

coat• Closed-toe shoes

• Nitrile gloves

Handling of Powders/Solids

(e.g., weighing, aliquoting)

• Full-face respirator with

appropriate particulate filters•

Chemical-resistant disposable

gown or coveralls• Double-

gloving (e.g., nitrile gloves)•

Disposable shoe covers

• Head covering• Chemical-

resistant apron

Handling of Liquids/Solutions

(e.g., solvent preparation, cell

treatment)

• Chemical splash goggles or a

full-face shield• Chemical-

resistant gloves (e.g., nitrile)•

Chemical-resistant apron over

a lab coat

• Elbow-length gloves for

larger volumes

Equipment Cleaning &

Decontamination

• Chemical splash goggles or a

full-face shield• Heavy-duty,

chemical-resistant gloves•

Waterproof or chemical-

resistant apron

• Respirator (if aerosols or

vapors may be generated)

Note: Always inspect PPE for damage before use and ensure proper fit. Dispose of single-use

PPE as hazardous waste after completion of the task.

II. Operational Plan: Safe Handling Procedures
Adherence to a strict operational plan is vital to ensure the safe handling of ARM165 at every

stage.

A. Preparation:

Designated Area: All work with powdered ARM165 must be conducted in a designated area,

such as a certified chemical fume hood or a powder containment hood.
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Ventilation: Ensure proper functioning of the ventilation system before commencing work.

Equipment Assembly: Gather all necessary equipment, including spatulas, weigh boats,

vials, and solvents, and place them within the containment area before introducing the

compound.

Quantity Minimization: Only handle the minimum quantity of ARM165 required for the

experiment to reduce the risk of exposure and waste generation.

Documentation Review: If a supplier-specific Safety Data Sheet (SDS) is available, review it

thoroughly before handling the compound.

B. Handling:

PPE Adherence: Wear the appropriate PPE as outlined in the table above at all times.

Avoid Contact: Take extreme care to avoid direct contact with the skin and eyes.

Aerosol Prevention: Handle the powdered compound gently to prevent the generation of dust

and aerosols. When preparing solutions, add the solvent to the compound slowly.

C. Post-Handling:

Decontamination: Thoroughly decontaminate all work surfaces and non-disposable

equipment with an appropriate solvent (e.g., 70% ethanol) after use.

PPE Removal: Remove PPE in the reverse order it was put on, taking care to avoid self-

contamination. For instance, remove outer gloves, then gown, then inner gloves.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

III. Disposal Plan
Proper disposal of ARM165 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused/Expired ARM165 Powder

• Treat as hazardous chemical waste.• Collect in

a clearly labeled, sealed, and puncture-resistant

container.• Arrange for disposal through your

institution's hazardous waste management

program.

Contaminated Labware (e.g., pipette tips, vials,

gloves)

• Collect in a designated hazardous waste

container lined with a chemically resistant bag.•

Do not mix with general laboratory waste.

Liquid Waste (e.g., solutions containing

ARM165)

• Collect in a sealed, leak-proof, and clearly

labeled hazardous waste container.• Do not

dispose of down the drain.[1]

Empty ARM165 Containers

• Triple-rinse with a suitable solvent.• Collect the

rinsate as hazardous liquid waste.• Deface the

label on the empty container before disposing of

it according to institutional guidelines for

chemically contaminated glass or plastic.

Note: Always follow your institution's and local regulations for hazardous waste disposal.[1][2]

IV. Experimental Protocols
A. Signaling Pathway Analysis: PI3Kγ/AKT Inhibition

ARM165 functions by degrading PIK3CG, a catalytic subunit of PI3Kγ, which in turn inhibits the

downstream AKT signaling pathway. A common method to assess this is through Western

blotting.

Experimental Workflow for Western Blot Analysis:
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Cell Culture & Treatment Protein Extraction Western Blotting Data Analysis

Seed AML cells (e.g., MOLM-14) Treat with ARM165 or DMSO (vehicle control) for specified time points Lyse cells and collect protein lysates Quantify protein concentration (e.g., BCA assay) Separate proteins by SDS-PAGE Transfer proteins to a PVDF membrane Block membrane to prevent non-specific antibody binding Incubate with primary antibodies (anti-PIK3CG, anti-p-AKT, anti-AKT, anti-GAPDH) Incubate with HRP-conjugated secondary antibodies Detect protein bands using chemiluminescence Image the membrane Quantify band intensity Normalize to loading control (GAPDH)

Click to download full resolution via product page

Caption: Workflow for assessing ARM165-mediated degradation of PIK3CG and inhibition of

AKT signaling.

B. PI3Kγ/AKT Signaling Pathway
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Caption: ARM165 targets PIK3CG for proteasomal degradation, inhibiting the PI3Kγ/AKT

signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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